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Introduction
Zinc lactate is a multifunctional ingredient increasingly utilized in oral care formulations such

as toothpaste and mouthwash. Its efficacy stems from its antimicrobial properties, its ability to

neutralize volatile sulfur compounds (VSCs) responsible for halitosis, and its role in controlling

dental plaque and gingivitis.[1][2][3] As an organic salt of lactic acid, zinc lactate offers good

bioavailability and a more neutral taste compared to some inorganic zinc salts.[1] This

document provides detailed application notes, experimental protocols, and quantitative data to

guide researchers and formulation scientists in the development and evaluation of oral care

products containing zinc lactate.

Mechanism of Action
The primary mechanisms of action of zinc lactate in the oral cavity are twofold:

Reduction of Volatile Sulfur Compounds (VSCs): Oral malodor, or halitosis, is primarily

caused by VSCs such as hydrogen sulfide (H₂S) and methyl mercaptan (CH₃SH), which are

byproducts of bacterial metabolism of sulfur-containing amino acids.[4] Zinc ions (Zn²⁺) from

zinc lactate have a strong affinity for sulfur.[5] They react with VSCs to form insoluble and

non-volatile zinc sulfides, thereby neutralizing the malodorous compounds.[5][6]
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Antimicrobial Activity: Zinc ions exhibit broad-spectrum antimicrobial activity against various

oral bacteria, including key cariogenic bacteria like Streptococcus mutans and periodontal

pathogens.[7][8] The antibacterial action of zinc is multifaceted and includes:

Inhibition of Bacterial Glycolysis: Zinc ions can inhibit key enzymes in the glycolytic

pathway of oral bacteria, such as glyceraldehyde-3-phosphate dehydrogenase and

pyruvate kinase.[7][8] This disruption of glucose metabolism reduces the production of

lactic acid, a primary contributor to dental caries.[4][9]

Disruption of Proton Translocation: Zinc can enhance the permeability of bacterial cell

membranes to protons, disrupting the transmembrane proton gradient essential for ATP

synthesis.[7][8]

Inhibition of F-ATPase: Zinc ions can inhibit the activity of F-ATPase, an enzyme crucial for

maintaining intracellular pH homeostasis in bacteria.[10]

Data Presentation: Efficacy of Zinc Lactate
Formulations
The following tables summarize quantitative data from various studies on the efficacy of zinc
lactate in oral care products.

Table 1: Reduction of Volatile Sulfur Compounds (VSCs) with Zinc Lactate Mouthwash
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Study
Reference

Zinc
Lactate
Concentrati
on

Time Point

%
Reduction
of H₂S
(mean)

%
Reduction
of CH₃SH
(mean)

%
Reduction
of Total
VSCs
(mean)

Srisilapanan

et al. (2019)

[6][11]

0.14% (in

toothpaste

and mouth

rinse)

30 minutes 98.3% 71.3% 50.2%

1 hour 85.4% 58.5% 70.9%

2 hours

Statistically

significant

reduction

observed

Statistically

significant

reduction

observed

Statistically

significant

reduction

observed

Dudzik et al.

(2021)[12]
0.14% Not specified

Statistically

significant

reduction in

H₂S levels

Not specified

Statistically

significant

reduction in

VSC ranges

Table 2: Clinical Efficacy of Zinc Lactate Toothpaste on Plaque and Gingivitis

Study
Reference

Zinc Lactate
Concentration

Duration
Plaque Index
Reduction
(mean %)

Gingival Index
Reduction
(mean %)

Clinical Trial

NCT05129992[1

3]

Not specified 6 months

Statistically

significant

reduction

Statistically

significant

reduction

Srisilapanan et

al. (2024)[6][14]

[15]

0.5% 6 months 31.2% 32.3%

Table 3: In Vitro Antimicrobial Activity of Zinc Compounds against Streptococcus mutans
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Study Reference Zinc Compound
Concentration
Range Tested

Minimum Inhibitory
Concentration
(MIC)

Almoudi et al. (2018)

[7]
Zinc Chloride Not specified 0.025 to 0.2 mM

Zinc Oxide

Nanoparticles
Not specified 0.390 to 500 µg/ml

Experimental Protocols
Protocol for Measurement of Volatile Sulfur Compounds
(VSCs) using OralChroma™
Objective: To quantify the concentration of hydrogen sulfide (H₂S), methyl mercaptan (CH₃SH),

and dimethyl sulfide ((CH₃)₂S) in mouth air.

Materials:

OralChroma™ device (e.g., FIS Inc., Abilit Corporation)[16]

Disposable sterile syringes (1 mL)

Gas-tight bags (optional, for sample collection)

Data acquisition and analysis software provided with the OralChroma™ device[5]

Procedure:

Subject Preparation:

Subjects should refrain from eating, drinking, smoking, and oral hygiene procedures for a

predetermined period (e.g., 2-4 hours) before measurement.[17]

Subjects should also avoid using scented products like perfumes or lotions on the day of

measurement.[17]
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Device Preparation:

Turn on the OralChroma™ device and allow it to stabilize according to the manufacturer's

instructions.

Perform a blank measurement with ambient air to ensure the baseline is clear.

Sample Collection:

Instruct the subject to keep their mouth closed for a specific period (e.g., 30-60 seconds)

to allow for the accumulation of oral gases.

Insert the tip of a sterile 1 mL syringe into the subject's mouth, midway between the dorsal

surface of the tongue and the palate.

Gently draw 1 mL of mouth air into the syringe over a period of a few seconds.

Sample Injection and Analysis:

Immediately inject the 1 mL gas sample from the syringe into the injection port of the

OralChroma™ device.

The device will automatically start the gas chromatography analysis.[16]

Data Acquisition:

The software will display a chromatogram showing the separation of H₂S, CH₃SH, and

(CH₃)₂S.

The concentration of each VSC (in ng/10 mL or ppb) is automatically calculated based on

the peak area.[5][18]

Protocol for Determining Minimum Inhibitory
Concentration (MIC)
Objective: To determine the lowest concentration of zinc lactate that inhibits the visible growth

of a specific oral bacterium (e.g., Streptococcus mutans).
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Materials:

Zinc lactate

Sterile 96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB) or other suitable bacterial growth medium

Bacterial culture of the test organism (e.g., Streptococcus mutans ATCC 25175)

Sterile saline or phosphate-buffered saline (PBS)

0.5 McFarland turbidity standard

Spectrophotometer

Incubator (35°C ± 2°C)

Multichannel pipette

Procedure:

Preparation of Bacterial Inoculum:

From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

Suspend the colonies in sterile saline or PBS to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL).[19]

Dilute this suspension in the growth medium to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL.[19]

Preparation of Zinc Lactate Dilutions:

Prepare a stock solution of zinc lactate in the growth medium.

In a 96-well plate, perform a serial two-fold dilution of the zinc lactate stock solution to

create a range of concentrations.
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Inoculation:

Add a standardized volume of the bacterial inoculum to each well containing the different

concentrations of zinc lactate.

Include a positive control well (bacteria and medium, no zinc lactate) and a negative

control well (medium only).

Incubation:

Cover the plate and incubate at 35°C ± 2°C for 16-20 hours.[19]

Reading the Results:

After incubation, visually inspect the wells for turbidity (bacterial growth).

The MIC is the lowest concentration of zinc lactate at which there is no visible growth.[19]

Protocol for Clinical Assessment of Dental Plaque
(Turesky Modification of the Quigley-Hein Index)
Objective: To quantify the amount of dental plaque on tooth surfaces.

Materials:

Disclosing solution (e.g., basic fuchsin or erythrosine)[20]

Dental mirror and explorer

Light source

Scoring sheet

Procedure:

Disclosing Plaque:
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Instruct the subject to swish with the disclosing solution for a specified time (e.g., 30

seconds) and then expectorate.[12]

Scoring:

Examine the facial and lingual surfaces of all teeth (excluding third molars).[4][21]

Assign a score from 0 to 5 to each surface based on the following criteria:[4][20]

0: No plaque

1: Separate flecks of plaque at the cervical margin

2: A thin, continuous band of plaque (up to 1 mm) at the cervical margin

3: A band of plaque wider than 1 mm but covering less than one-third of the crown

4: Plaque covering at least one-third but less than two-thirds of the crown

5: Plaque covering two-thirds or more of the crown

Calculating the Index:

Sum the scores for all surfaces examined.

Divide the total score by the number of surfaces examined to obtain the average plaque

index for the subject.[21]

Protocol for Clinical Assessment of Gingivitis (Löe and
Silness Gingival Index)
Objective: To assess the severity of gingival inflammation.

Materials:

Periodontal probe

Dental mirror
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Light source

Scoring sheet

Procedure:

Examination:

Gently sweep the periodontal probe along the soft tissue wall of the gingival sulcus on four

surfaces of each tooth (mesial, distal, buccal, and lingual).[22]

Scoring:

Assign a score from 0 to 3 to each surface based on the following criteria:[23]

0: Normal gingiva, no inflammation

1: Mild inflammation - slight change in color, slight edema, no bleeding on probing

2: Moderate inflammation - redness, edema, and glazing, bleeding on probing

3: Severe inflammation - marked redness and edema, ulceration, tendency to

spontaneous bleeding

Calculating the Index:

Sum the scores for all surfaces examined.

Divide the total score by the number of surfaces examined to obtain the average gingival

index for the subject.
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Caption: Workflow for Volatile Sulfur Compound (VSC) Measurement.
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Caption: Zinc Lactate's Inhibition of Bacterial Glycolysis.
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Caption: Formulation and Benefits of Zinc Lactate in Oral Care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Antibacterial and oral tissue effectiveness of a mouthwash with a novel active system of
amine + zinc lactate + fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Gingival Index (By Loes and Sillness) | PPTX [slideshare.net]

3. In Vitro Effects of Zinc Compounds on the Candidacidal Activities of Salivary
Antimicrobials - PubMed [pubmed.ncbi.nlm.nih.gov]

4. medicalalgorithms.com [medicalalgorithms.com]

5. Volatile sulphur compound measurement with OralChroma(TM): a methodological
improvement - PubMed [pubmed.ncbi.nlm.nih.gov]

6. d-nb.info [d-nb.info]

7. A systematic review on antibacterial activity of zinc against Streptococcus mutans - PMC
[pmc.ncbi.nlm.nih.gov]

8. Antibacterial effectiveness of different zinc salts on Streptococcus mutans and
Streptococcus sobrinus: An in-vitro study - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Physiologic actions of zinc related to inhibition of acid and alkali production by oral
streptococci in suspensions and biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Clinical effect of toothpaste and mouth rinse containing zinc lactate on oral malodor
reduction - PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. Clinical Study of Toothpaste Containing Zinc Lactate as Compared to Colgate Cavity
Protection Toothpaste. [ctv.veeva.com]

14. researchgate.net [researchgate.net]

15. Effectiveness of a novel amine + zinc + fluoride toothpaste in reducing plaque and
gingivitis: results of a six-month randomized controlled trial - PubMed
[pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1594389?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/39023214/
https://pubmed.ncbi.nlm.nih.gov/39023214/
https://www.slideshare.net/slideshow/gingival-index-by-loes-and-sillness-249369897/249369897
https://pubmed.ncbi.nlm.nih.gov/39384441/
https://pubmed.ncbi.nlm.nih.gov/39384441/
https://www.medicalalgorithms.com/quigley-and-heins-plaque-index-as-modified-by-turesky-et-al
https://pubmed.ncbi.nlm.nih.gov/25557613/
https://pubmed.ncbi.nlm.nih.gov/25557613/
https://d-nb.info/1363661108/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC6128804/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6128804/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10658393/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10658393/
https://www.researchgate.net/publication/266758217_Zinc_Delivery_and_Plaque_Acid_Reduction_from_2Zinc-Citrate-Trihydrate_Toothpaste
https://pubmed.ncbi.nlm.nih.gov/14678472/
https://pubmed.ncbi.nlm.nih.gov/14678472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6522105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6522105/
https://www.researchgate.net/figure/Figure-Procedure-for-the-Turesky-Modification-of-the-Quigley-Hein-Plaque-Index-17-18_fig1_233947665
https://ctv.veeva.com/study/clinical-study-of-toothpaste-containing-zinc-lactate-as-compared-to-colgate-cavity-protection-toothp
https://ctv.veeva.com/study/clinical-study-of-toothpaste-containing-zinc-lactate-as-compared-to-colgate-cavity-protection-toothp
https://www.researchgate.net/publication/388733618_Effectiveness_of_a_novel_amine_zinc_fluoride_toothpaste_in_reducing_plaque_and_gingivitis_results_of_a_six-month_randomized_controlled_trial
https://pubmed.ncbi.nlm.nih.gov/39910536/
https://pubmed.ncbi.nlm.nih.gov/39910536/
https://pubmed.ncbi.nlm.nih.gov/39910536/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. glsciencesinc.com [glsciencesinc.com]

17. journalomp.org [journalomp.org]

18. Clinical effect of toothpaste and mouth rinse containing zinc lactate on oral malodor
reduction - PubMed [pubmed.ncbi.nlm.nih.gov]

19. benchchem.com [benchchem.com]

20. eujournal.org [eujournal.org]

21. oxfordreference.com [oxfordreference.com]

22. uomus.edu.iq [uomus.edu.iq]

23. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [Application Notes and Protocols: Formulation of Zinc
Lactate in Toothpaste and Mouthwash]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594389#formulation-of-zinc-lactate-in-toothpaste-
and-mouthwash]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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